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Compound of Interest

Compound Name: Bromotriphenylmethane

Cat. No.: B147582 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

bromotriphenylmethane (also known as triphenylmethyl bromide or trityl bromide). The

following procedures are designed to ensure the safety of laboratory personnel and compliance

with environmental regulations. Bromotriphenylmethane is a corrosive solid and a

halogenated organic compound, requiring disposal as hazardous waste.

Summary of Hazards and Disposal Data
Proper handling and disposal of bromotriphenylmethane are dictated by its chemical

properties and associated hazards. The following table summarizes key data for safe

management.
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Parameter Value Citation

UN Number UN1759 or UN3261 [1][2]

Proper Shipping Name

Corrosive solid, acidic, organic,

n.o.s. (Triphenylmethyl

bromide)

[1][2]

Hazard Class 8 (Corrosive) [1][2]

Packing Group II [1][2]

GHS Hazard Statements
H314: Causes severe skin

burns and eye damage
[3]

Incompatible Materials
Strong oxidizing agents,

bases, alcohols, amines.
[4]

Hazardous Decomposition

Products

Carbon monoxide (CO),

Carbon dioxide (CO2),

Hydrogen halides (e.g., HBr).

[4]

Experimental Protocol: Standard Disposal
Procedure
Chemical neutralization of bromotriphenylmethane in a laboratory setting is not a standard

recommended procedure. The primary and approved method of disposal is to treat it as a

hazardous waste. The following step-by-step protocol outlines the standard procedure for the

disposal of bromotriphenylmethane.

Materials:

Personal Protective Equipment (PPE): safety goggles, face shield, chemical-resistant gloves

(e.g., nitrile), lab coat.

Designated, leak-proof, and sealable hazardous waste container for halogenated organic

solids.

Hazardous waste labels.
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Chemical fume hood.

Procedure:

Personnel Protection: Before handling bromotriphenylmethane, ensure all required PPE is

worn. All handling of the solid and its waste should be conducted within a certified chemical

fume hood to avoid inhalation of dust.[5]

Waste Segregation: Bromotriphenylmethane waste must be segregated as halogenated

organic waste. Do not mix with non-halogenated organic waste, as this can complicate and

increase the cost of disposal.

Container Preparation:

Obtain a designated hazardous waste container that is compatible with corrosive solids.

The container must be clean, dry, and in good condition.

Affix a hazardous waste label to the container before adding any waste.

Waste Collection:

Carefully transfer solid bromotriphenylmethane waste into the designated container

using a clean scoopula or funnel. Avoid generating dust.

If disposing of contaminated materials (e.g., gloves, weighing paper), place them in the

same container.

For spills, use an inert absorbent material, sweep up, and place in the designated waste

container.[4]

Container Sealing and Storage:

Securely seal the container lid.

Wipe the exterior of the container to remove any contamination.
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Store the sealed container in a designated satellite accumulation area that is cool, dry, and

well-ventilated. The storage area should be away from incompatible materials.[4]

Disposal Request:

Once the container is full or ready for pickup, follow your institution's procedures for

hazardous waste disposal. This typically involves submitting a request to the

Environmental Health and Safety (EHS) office.

Ensure the hazardous waste label is completely and accurately filled out with the chemical

name ("Bromotriphenylmethane" or "Triphenylmethyl bromide") and concentration.

Logical Workflow for Bromotriphenylmethane
Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of bromotriphenylmethane.
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Caption: Workflow for the proper disposal of bromotriphenylmethane.

Disclaimer: The information provided is for guidance purposes only. Always consult your

institution's specific safety and disposal protocols and the Safety Data Sheet (SDS) for

bromotriphenylmethane before handling and disposal. All waste disposal must comply with

local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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